Cas no 7402-76-8 (4-(Phenylsulfinyl)benzoic acid)
7402-76-8 structure
Product Name:4-(Phenylsulfinyl)benzoic acid
CAS No:7402-76-8
MF:C13H10O3S
MW:246.281702518463
CID:978811
PubChem ID:343811
Update Time:2025-04-19
4-(Phenylsulfinyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(benzenesulfinyl)benzoic acid
- 4-(phenylsulfinyl)benzoic acid
- 4-benzenesulfinyl-benzoic acid
- 4-Benzolsulfinyl-benzoesaeure
- 4-Phenylsulfin-benzoesaeure
- AC1L7Z5Q
- KB-238750
- NSC400318
- SureCN506129
- DTXSID50322067
- 7402-76-8
- FT-0740254
- SGIZMVQAALLJJO-UHFFFAOYSA-N
- NSC-400318
- SCHEMBL506129
- DA-03171
- 4-(Phenylsulfinyl)benzoic acid
-
- Inchi: 1S/C13H10O3S/c14-13(15)10-6-8-12(9-7-10)17(16)11-4-2-1-3-5-11/h1-9H,(H,14,15)
- InChI Key: SGIZMVQAALLJJO-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(C1C=CC(C(=O)O)=CC=1)=O
Computed Properties
- Exact Mass: 246.0351
- Monoisotopic Mass: 246.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 73.6
Experimental Properties
- Density: 1.43
- Boiling Point: 467.2°C at 760 mmHg
- Flash Point: 236.4°C
- Refractive Index: 1.704
- PSA: 54.37
- LogP: 3.41720
4-(Phenylsulfinyl)benzoic acid Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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